3-[3-(3-chlorophenyl)-6-oxopyridazin-1(6H)-yl]propanoic acid

• IUPAC Name: 3-[3-(3-chlorophenyl)-6-oxopyridazin-1-yl]propanoic acid
• InChI: InChI=1S/C13H11ClN2O3/c14-10-3-1-2-9(8-10)11-4-5-12(17)16(15-11)7-6-13(18)19/h1-5,8H,6-7H2,(H,18,19)
• InChI Key: JLWGRHABTLSHCV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=NN(C(=O)C=C2)CCC(=O)O
• Molecular Formula: C13H11ClN2O3
• Molecular Weight: 278.69 g/mol

Description

Chemical Reactions Analysis

The chemical reactions that a compound can undergo are largely determined by its molecular structure. Without specific information about the structure of “3-[3-(3-chlorophenyl)-6-oxopyridazin-1(6H)-yl]propanoic acid”, it’s difficult to predict its reactivity.

Scientific Research Applications

Neuropathic Pain Management

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Epilepsy Research

• Potential Use : Researchers have explored the effects of 3-(3-chlorophenyl)propionic acid on neuronal excitability and seizure activity. .

Insomnia Studies

• Relevance : This compound’s impact on neurotransmitter systems could be relevant to insomnia research. .

Tremor Disorder Investigation

• Potential Mechanism : 3-(3-chlorophenyl)propionic acid’s influence on calcium channels may intersect with tremor pathophysiology. .

Antiviral Properties

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Anticancer Potential

• Promising Leads : Indole derivatives, including 3-(3-chlorophenyl)propionic acid, may have anticancer properties. .

Future Directions

The future directions for research and development of a compound depend on its properties, potential uses, and current limitations. Without specific information about “3-[3-(3-chlorophenyl)-6-oxopyridazin-1(6H)-yl]propanoic acid”, it’s difficult to predict future directions.